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Compound Focus: Astragaloside Il

CAS No.: 84676-89-1

Cat. No.: S1960439

Botanical Source & Basic Properties

Astragaloside II is a Cycloartane-type triterpene glycoside primarily extracted from the root of

Astragalus membranaceus [1] [2]. The table below summarizes its core chemical identifiers.

Property Specification

Synonyms Astrasieversianin VIII [1]

CAS No. 84676-89-1 [1]

Molecular Formula Ca3H70015 [1]

Molecular Weight 827.01 g/mol [1]

Plant Source Root of Astragalus membranaceus [1] [2]

Extraction & Analytical Techniques

A combination of advanced techniques is used to isolate, purify, and identify Astragaloside II and related

saponins from the complex matrix of the Astragalus root.
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¢ Extraction Techniques: Common methods include microwave-assisted extraction, ultrasonic-
assisted extraction, enzyme extraction, and reflux extraction [2]. The choice of method
significantly impacts the yield and purity of the final extract.

e Separation & Purification: Techniques like high-speed counter-current chromatography
(HSCCC) and semi-preparative liquid chromatography are highly effective for isolating individual
saponin compounds from crude extracts [3].

¢ Qualitative & Quantitative Analysis: High-Performance Liquid Chromatography (HPLC) coupled
with mass spectrometry (e.g., HPLC-APCI-MS) is a standard method for identifying and quantifying
Astragaloside Il [2].
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Workflow for the extraction, isolation, and analysis of Astragaloside II.

Quantitative Biological Activity & Experimental Data

The following tables summarize key experimental findings for Astragaloside II, including effective

concentrations, model systems, and observed outcomes.

Table: In Vitro Pharmacological Activities of Astragaloside II

Experimental

Concentration/

Biological Activit Key Results Citation
g v Model Dose o
Osteoblast Rat primary 0.1 nM - 10 pM Significantly promoted cell  [1]
Proliferation osteoblasts (48-72 h) viability in a
concentration-dependent
manner.
Immunomodulation Primary mouse 10-30 nM (48-96  Enhanced proliferation [1]

splenocytes h) induced by ConA,

alloantigen, or anti-CD3.

Chemosensitization  Bel-7402/FU (5- 80 uM (48 h) Sensitized cells to 5-FU- [1]
FU resistant liver induced death;
cancer cells) suppressed autophagy
proteins LC3-1l and
Beclin-1.
Anti-inflammatory LPS-stimulated 1puM (48 h) Inhibited levels of HIF-q, [1]

CCD-18Co cells p-p65, and p-IkB; reduced
pro-inflammatory
cytokines (IL-6, TNF-q, IL-

1B).

Table: In Vivo Pharmacological Activities of Astragaloside IT
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Disease Animal Dosage & Treatment o
o ) ) Key Outcomes Citation

Model Model Administration Duration
Ulcerative  Male 30 mg/kg & 50 10 days Alleviated disease [1]
Colitis BABL/c mg/kg (oral symptoms, prevented

mice with gavage, once weight loss, increased

DSS- daily) colon length, reduced pro-

induced inflammatory cytokines (IL-

colitis 6, TNF-a, IL-1p3), and

increased SOD.

Mechanisms of Action & Signaling Pathways

Astragaloside II exerts its multi-target effects through several key molecular pathways, as visualized below.

Proposed core signaling pathways and biological activities of Astragaloside I1.

Application Notes for Drug Development

¢ Synergistic Potential: Astragalus saponins, flavonoids, and polysaccharides often work
synergistically [4] [5]. Investigating Astragaloside Il in combination with other Astragalus components
or standard chemotherapeutic agents (e.g., 5-Fluorouracil) could be a fruitful research avenue [1].

e Drug Delivery Considerations: Like many natural polysaccharides and glycosides, Astragaloside Il
may face challenges with low oral bioavailability due to its large molecular weight and low lipophilicity
[6]. Formulation strategies such as nanocarriers could be explored to improve its absorption and
efficacy [6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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